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Compound of Interest

Compound Name: (2-Propoxybenzyl)hydrazine

Cat. No.: B15123142

Disclaimer: Information available in the public domain regarding (2-Propoxybenzyl)hydrazine
(CAS 2682114-21-0) is limited. This guide provides the available chemical data and presents
general information on related compounds and methodologies as a proxy for a comprehensive
technical overview. The experimental protocols and potential applications described herein are
based on the broader class of hydrazine and hydrazone compounds and should not be
considered specific to (2-Propoxybenzyl)hydrazine without further experimental validation.

Core Compound Information

(2-Propoxybenzyl)hydrazine is commercially available, typically as its hydrochloride salt.
Basic chemical identifiers and properties are summarized below.

Identifier Value Source
CAS Number 2682114-21-0 [1][2]
Compound Name :}i—;;iitl):zzinzyl)hydrazine [1]12]
Linear Formula C10H17CIN20 [1][2]
Molecular Weight 216.71 g/mol N/A

Synthesis and Manufacturing

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15123142?utm_src=pdf-interest
https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3?context=bbe
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3?context=bbe
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3?context=bbe
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15123142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A specific, peer-reviewed synthesis protocol for (2-Propoxybenzyl)hydrazine is not readily
available in the searched literature. However, general methods for the synthesis of benzyl
hydrazine derivatives have been described. A common approach involves the amination of
benzylic C(sp3)—H bonds.

One such generalized method is the reaction of alkylarenes with dialkyl azodicarboxylates. This
process is often catalyzed by a copper-based system, such as Cuz0 with a phenanthroline
ligand. This reaction facilitates the formation of N-substituted hydrazides, which can be further
processed to yield the desired hydrazine derivative.

Below is a conceptual workflow for the synthesis of a benzyl hydrazine derivative.
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Caption: Conceptual synthesis workflow for benzyl hydrazine derivatives.
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Potential Biological Activity of Hydrazone
Derivatives

While no specific biological activity has been documented for (2-Propoxybenzyl)hydrazine,
the broader class of compounds known as hydrazones have been investigated for a wide

range of pharmacological effects. Hydrazones possess the structural feature -NHN=CH- and
are known to exhibit diverse biological activities. It is important to note that these are general
activities of the hydrazone class and may not be applicable to (2-Propoxybenzyl)hydrazine.

Some of the reported biological activities of hydrazone derivatives include:

Antimicrobial

e Anticonvulsant

e Antidepressant

e Anti-inflammatory

» Analgesic

o Antiplatelet

o Antimalarial

e Anticancer

e Antifungal

e Antitubercular

Antiviral

These activities suggest that compounds containing a hydrazine or hydrazone moiety are of
interest in drug discovery and development.

General Experimental Workflow in Drug Discovery
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For a novel compound like (2-Propoxybenzyl)hydrazine, a typical drug discovery and
development workflow would be followed to assess its therapeutic potential. The following
diagram illustrates a simplified, high-level workflow.
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Caption: A simplified workflow for drug discovery and development.

Signaling Pathways

There is currently no information available in the scientific literature that links (2-
Propoxybenzyl)hydrazine to any specific signaling pathways. Research would be required to
determine if this compound has any biological targets and, if so, which cellular signaling
cascades it modulates.

Conclusion

(2-Propoxybenzyl)hydrazine (CAS 2682114-21-0) is a commercially available chemical
compound. However, there is a significant lack of publicly available data regarding its
synthesis, experimental protocols, and biological activity. While the broader class of hydrazone-
containing compounds has shown a wide range of pharmacological activities, the specific
properties of (2-Propoxybenzyl)hydrazine remain to be elucidated through dedicated
research. The information presented in this guide is intended to provide a general overview
based on related chemical classes and standard drug discovery workflows. For detailed
technical information, researchers and drug development professionals are advised to consult
specialized chemical databases or initiate their own investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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